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Apratastat at a Glance

The table below summarizes the core information available on Apratastat:

Attribute Description

Drug Name Apratastat (development code TMI-005) [1] [2]

Drug Class Dual TNF-α Converting Enzyme (TACE/ADAM17) and Matrix Metalloprotease
(MMP) inhibitor [1] [2]

Developed By Wyeth Research [1]

Development Status Terminated (Development was halted in Phase II clinical trials) [1]

Primary Tested
Indication

Rheumatoid Arthritis (RA) [1]

Reason for
Termination

Lack of efficacy in a Phase II trial [1]

Experimental Context and Challenges
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The search results do not contain detailed protocols for Apratastat's validation in diverse disease models. Its

development appears to have been primarily focused on rheumatoid arthritis. The broader scientific context

explains the challenges faced by this class of drugs:

Target Profile: Apratastat was developed as a dual inhibitor targeting ADAM17 (also known as

TACE) and MMP-13 [1] [2]. ADAM17 is a promising therapeutic target because it sheds over 80
membrane-bound proteins, including key molecules like TNF-α and EGFR ligands, which are

implicated in inflammation, cancer, and other diseases [3] [4].
The Specificity Problem: A major hurdle in this field has been achieving drug specificity. Early small-

molecule inhibitors like Apratastat were often not specific to ADAM17 and also inhibited other
metalloproteinases like ADAM10 and various MMPs [2]. This lack of specificity is frequently cited as a

reason for the failure of such drugs, leading to issues with toxicity or lack of efficacy, as seen with
broad-spectrum MMP inhibitors [2].

The ADAM17 Signaling Pathway

The following diagram illustrates the role of ADAM17, Apratastat's primary target, in cellular signaling,

which explains its therapeutic relevance.
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Activation & Function
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Interpretation and Future Directions

The case of Apratastat is a historical example in the challenging pursuit of metalloproteinase inhibitors. Its

termination highlights the importance of target specificity in drug development. Current research, as

reflected in the recent scientific literature, is exploring next-generation approaches to target ADAM17, such

as highly specific monoclonal antibodies, to overcome these limitations [3] [2].
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validation-in-different-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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